Cas no 446061-19-4 (p-NH₂-Bn-DOTA-tetra(t-Bu ester))

Technical Introduction: p-NH₂-Bn-DOTA-tetra(t-Bu ester) is a bifunctional chelating agent derivative of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), featuring a para-aminobenzyl (p-NH₂-Bn) group and four tert-butyl (t-Bu) ester-protected carboxylates. The p-NH₂-Bn moiety enables efficient conjugation to biomolecules (e.g., peptides, antibodies) via amine-reactive crosslinkers, while the t-Bu ester groups enhance solubility and stability during synthetic modifications. Upon deprotection, the tetraacid form readily complexes radiometals (e.g., ^68Ga, ^177Lu) or lanthanides for diagnostic/therapeutic applications. This compound is particularly valuable for developing targeted radiopharmaceuticals due to its high chelation efficiency, controlled conjugation chemistry, and compatibility with solid-phase peptide synthesis. Ideal for research in molecular imaging and targeted radiotherapy.

p-NH₂-Bn-DOTA-tetra(t-Bu ester) structure

446061-19-4 structure

Product Name:p-NH₂-Bn-DOTA-tetra(t-Bu ester)

CAS No:446061-19-4

MF:C₃₉H₆₇N₅O₈

MW:733.977991342545

CID:4673750

PubChem ID:155291553

Update Time:2025-10-29

p-NH₂-Bn-DOTA-tetra(t-Bu ester) Chemical and Physical Properties

Names and Identifiers

- (S)-Tetra-tert-butyl 2,2',2'',2'''-(2-(4-aminobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetray
- p-NH₂-Bn-DOTA-tetra(t-Bu ester)
- 446061-19-4
- HY-W717760
- CS-0822862
- (S)-Tetra-tert-butyl 2,2',2'',2'''-(2-(4-aminobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetate
- tert-butyl 2-[(6S)-6-[(4-aminophenyl)methyl]-4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate
- Inchi： 1S/C39H67N5O8/c1-36(2,3)49-32(45)25-41-17-18-42(26-33(46)50-37(4,5)6)21-22-44(28-35(48)52-39(10,11)12)31(23-29-13-15-30(40)16-14-29)24-43(20-19-41)27-34(47)51-38(7,8)9/h13-16,31H,17-28,40H2,1-12H3/t31-/m0/s1
- InChI Key： VKRXEQDSGLUSBS-HKBQPEDESA-N
- SMILES： O(C(C)(C)C)C(CN1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)C[C@@H]1CC1C=CC(=CC=1)N)=O

Computed Properties

Exact Mass: 733.49896411 g/mol
Monoisotopic Mass: 733.49896411 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 52
Rotatable Bond Count: 18
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 144
Molecular Weight: 734.0

p-NH₂-Bn-DOTA-tetra(t-Bu ester) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

p-NH₂-Bn-DOTA-tetra(t-Bu ester) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N887370-1mg	p-NH₂-Bn-DOTA-tetra(t-Bu ester)	446061-19-4		1mg	$64.00	2023-05-17
TRC	N887370-5mg	p-NH₂-Bn-DOTA-tetra(t-Bu ester)	446061-19-4		5mg	$133.00	2023-05-17
TRC	N887370-10mg	p-NH₂-Bn-DOTA-tetra(t-Bu ester)	446061-19-4		10mg	$207.00	2023-05-17
TRC	N887370-25mg	p-NH₂-Bn-DOTA-tetra(t-Bu ester)	446061-19-4		25mg	$385.00	2023-05-17
Macrocyclics	B-201-100 mg	S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetra-tert-butylacetate	446061-19-4	≥ 94%	100MG	$343.00	2021-12-30
Macrocyclics	B-201-500 mg	S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetra-tert-butylacetate	446061-19-4	≥ 94%	500MG	$1,541.00	2021-12-30
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-20-50mg	DOTA-p-NH2-Bn-(COOt-Bu)4	446061-19-4	>95.00%	50mg	¥1550.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-20-100mg	DOTA-p-NH2-Bn-(COOt-Bu)4	446061-19-4	>95.00%	100mg	¥2200.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BDN-20-250mg	DOTA-p-NH2-Bn-(COOt-Bu)4	446061-19-4	>95.00%	250mg	¥4000.0	2023-09-19
Macrocyclics	B-201-100mg	S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetra-tert-butylacetate	446061-19-4	≥ 94%	100mg	$361.00	2023-09-21

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Additional information on p-NH₂-Bn-DOTA-tetra(t-Bu ester)

Comprehensive Guide to p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4): Applications and Innovations

In the rapidly evolving field of chemical synthesis and biomedical research, p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4) has emerged as a critical compound for advanced applications. This DOTA derivative is widely recognized for its role in chelation therapy, radiopharmaceuticals, and molecular imaging. Researchers and pharmaceutical developers are increasingly focusing on its unique properties, such as high stability and versatility in binding metal ions, making it indispensable in modern diagnostics and therapeutics.

The tetra(t-Bu ester) moiety in p-NH₂-Bn-DOTA provides exceptional protection for carboxyl groups during synthetic processes, ensuring higher yields and purity. This feature is particularly valuable in the development of targeted drug delivery systems and contrast agents for MRI. As the demand for precision medicine grows, the importance of functionalized DOTA compounds like this one continues to rise, aligning with trends in personalized healthcare and theranostics.

One of the most searched topics in this domain is the "role of DOTA in radiometal labeling." p-NH₂-Bn-DOTA-tetra(t-Bu ester) excels here due to its ability to form stable complexes with radionuclides such as gallium-68 and lutetium-177, which are pivotal in PET imaging and cancer therapy. Its amine-functionalized benzyl group further enables conjugation with biomolecules, facilitating the design of targeted probes for specific disease markers.

Another hot topic is "improving chelator stability in vivo." The tert-butyl ester protection in p-NH₂-Bn-DOTA addresses this by minimizing premature deprotection, a common challenge in radiopharmaceutical formulation. This stability is crucial for extending the half-life of diagnostic and therapeutic agents, a key concern for researchers optimizing nanoparticle-based delivery systems.

From an industrial perspective, scalability and cost-effectiveness are frequently discussed. The synthesis of p-NH₂-Bn-DOTA-tetra(t-Bu ester) has been refined to meet GMP standards, catering to large-scale production needs. Its compatibility with automated peptide synthesizers and solid-phase techniques further enhances its appeal for high-throughput applications.

Environmental and regulatory considerations are also trending. Unlike some older chelators, DOTA derivatives like this compound exhibit lower toxicity profiles, aligning with global shifts toward green chemistry and sustainable pharmaceutical development. This positions p-NH₂-Bn-DOTA-tetra(t-Bu ester) as a future-proof choice for next-generation medical innovations.

In summary, p-NH₂-Bn-DOTA-tetra(t-Bu ester) (CAS No. 446061-19-4) represents a convergence of cutting-edge science and practical utility. Its applications span from diagnostic imaging to therapeutic agent design, driven by its robust chemical architecture and adaptability. As research into precision oncology and theranostic platforms accelerates, this compound will undoubtedly remain at the forefront of scientific advancement.